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Compound of Interest

Compound Name: PCI-33380

Cat. No.: B13447763 Get Quote

For researchers, scientists, and drug development professionals working with PCI-33380, a

potent and irreversible fluorescent probe for Bruton's Tyrosine Kinase (BTK), stringent

adherence to safety and handling protocols is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe and effective use of this compound in a laboratory setting.

Immediate Safety Information
While a specific Safety Data Sheet (SDS) for PCI-33380 is not readily available, it is a

derivative of Ibrutinib. Therefore, the safety precautions for Ibrutinib should be followed as a

conservative measure. Ibrutinib is classified as a hazardous substance.

Hazard Identification and Precautionary Statements:
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral) alt text Warning
H302: Harmful if

swallowed.

Skin

Corrosion/Irritation
alt text Warning

H315: Causes skin

irritation.

Serious Eye

Damage/Irritation
alt text Warning

H319: Causes serious

eye irritation.

Reproductive Toxicity alt text Danger

H360FD: May

damage fertility. May

damage the unborn

child.

Specific Target Organ

Toxicity
alt text Warning

H335: May cause

respiratory irritation.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling PCI-33380. The following

PPE is mandatory:
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PPE Category Specific Recommendations

Eye/Face Protection
Chemical safety goggles or a face shield are

required.

Skin Protection

A lab coat, long pants, and closed-toe shoes

must be worn. Nitrile gloves are recommended;

change them immediately if they become

contaminated.

Respiratory Protection

Work in a well-ventilated area, preferably in a

chemical fume hood. If there is a risk of

inhalation, a NIOSH-approved respirator with an

appropriate cartridge should be used.

Operational Plan: Handling and Storage
Handling:

Engineering Controls: All work with PCI-33380, especially handling of the solid compound,

should be performed in a certified chemical fume hood to minimize inhalation exposure.

Safe Handling Practices: Avoid creating dust. Use appropriate tools for weighing and

transferring the compound. Ensure all containers are clearly labeled. Wash hands thoroughly

after handling.

Storage:

Storage Conditions: According to supplier information, PCI-33380 should be stored at -20°C.

[1] It should be kept in a tightly sealed container in a dry and well-ventilated area, away from

incompatible materials.

Incompatible Materials: Avoid strong oxidizing agents.

Disposal Plan
All waste containing PCI-33380 must be treated as hazardous chemical waste.
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Waste Segregation and Collection:

Solid Waste: Contaminated consumables such as gloves, pipette tips, and paper towels

should be collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing PCI-33380 should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. After rinsing, the container

can be disposed of as regular lab glass or plastic, with the label defaced.

Disposal Procedure:

Follow your institution's and local regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance and to arrange for waste pickup.

Experimental Protocol: Labeling of Human B Cells
with PCI-33380
The following is a detailed methodology for a key experiment involving PCI-33380, as cited in

the literature.[2]

Cell Preparation: Prepare a suspension of 1 x 10^6 human B cells.

Treatment: Treat the cells with 2 µM of PCI-33380 for 1 hour.

Washing: After incubation, wash the cells to remove any unbound probe.

Lysis: Lyse the cells in LDS sample buffer containing a sample reducing agent.

Analysis by SDS-PAGE: Analyze the cell lysate using SDS-PAGE (Sodium Dodecyl Sulfate-

Polyacrylamide Gel Electrophoresis).
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Fluorescent Gel Scanning: Visualize the fluorescently labeled proteins using a Typhoon

scanner with an excitation wavelength of 532 nm and an emission wavelength of 555 nm.[2]

Western Blot: Following the fluorescent scan, the gel can be blotted for a standard Western

blot analysis to detect the total levels of BTK.[2]

Visualization of the BTK Signaling Pathway
PCI-33380 is an irreversible inhibitor of Bruton's Tyrosine Kinase (BTK), a critical component of

the B-cell receptor (BCR) signaling pathway.[1] The following diagram illustrates the key steps

in this pathway.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2919935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2919935/
https://www.benchchem.com/product/b13447763?utm_src=pdf-body
https://immunomart.com/product/pci-33380/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13447763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BTK Signaling Pathway

B-Cell Receptor (BCR)

LYN/SYK

Activation

Antigen

Binding

Bruton's Tyrosine Kinase (BTK)

Phosphorylation &
Activation

PLCγ2

Phosphorylation &
Activation

PIP2

Hydrolysis

IP3 DAG

Ca²⁺ Mobilization PKC Activation

Downstream Signaling
(NF-κB, MAPK)

PCI-33380
(Irreversible Inhibitor)

Inhibition

Click to download full resolution via product page

Caption: The BTK signaling cascade initiated by antigen binding to the B-Cell Receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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